4-(2-Hydroxyethylsulfonyl)benzenesulfonamide

• CAS RN: 108966-49-0
• Molecular Formula: C8H11NO5S2
• Molecular Weight: 265.3 g/mol
• IUPAC Name: 4-(2-hydroxyethylsulfonyl)benzenesulfonamide
• InChI: InChI=1S/C8H11NO5S2/c9-16(13,14)8-3-1-7(2-4-8)15(11,12)6-5-10/h1-4,10H,5-6H2,(H2,9,13,14)
• InChI Key: UPDXBCKJUQPWOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCO)S(=O)(=O)N

Description

4-(2-Hydroxyethylsulfonyl)benzenesulfonamide is a useful research compound. Its molecular formula is C8H11NO5S2 and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(2-Hydroxyethylthio)benzenesulfonamide (94.3 g, 0.40 mol) was added portionwise to a stirred solution of Oxone® (368.9 g, 0.60 mols) in H2O (3600 mL). After 18 hours the white solid was collected, washed with H2O and dried to give 72.6 g, mp 156°-162° C. An additional 12.3 g was obtained from the aqueous filtrate by extraction with ethyl acetate (3×1000 mL). Recrystallization from acetonitrile gave material with mp 163°-165° C.